{4-[4-(4-Fluoro-phenyl)-thiazol-2-yl]-piperazin-1-yl}-furan-2-yl-methanone

• Molecular Formula: C18H16FN3O2S
• Molecular Weight: 357.4 g/mol
• IUPAC Name: [4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C18H16FN3O2S/c19-14-5-3-13(4-6-14)15-12-25-18(20-15)22-9-7-21(8-10-22)17(23)16-2-1-11-24-16/h1-6,11-12H,7-10H2
• InChI Key: IPTGPGWNNBAVMW-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=NC(=CS2)C3=CC=C(C=C3)F)C(=O)C4=CC=CO4

Description

{4-[4-(4-Fluoro-phenyl)-thiazol-2-yl]-piperazin-1-yl}-furan-2-yl-methanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a piperazine derivative with a furan-2-yl-methanone moiety and a thiazolylphenyl group.

Mechanism of Action

The mechanism of action of {4-[4-(4-Fluoro-phenyl)-thiazol-2-yl]-piperazin-1-yl}-furan-2-yl-methanone is not yet fully understood. However, it is believed to exert its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. It may also inhibit the growth of cancer cells by interfering with their DNA synthesis and repair mechanisms.
Biochemical and Physiological Effects:
{4-[4-(4-Fluoro-phenyl)-thiazol-2-yl]-piperazin-1-yl}-furan-2-yl-methanone has been found to have several biochemical and physiological effects. It has been shown to decrease the expression of various oncogenes and increase the expression of tumor suppressor genes. It also inhibits the activity of certain enzymes that are involved in cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the major advantages of {4-[4-(4-Fluoro-phenyl)-thiazol-2-yl]-piperazin-1-yl}-furan-2-yl-methanone is its potent anticancer activity. It has been found to be effective against various cancer cell lines, including those that are resistant to conventional chemotherapy. However, one of the limitations of this compound is its low solubility, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of {4-[4-(4-Fluoro-phenyl)-thiazol-2-yl]-piperazin-1-yl}-furan-2-yl-methanone. One of the areas of focus is the optimization of its chemical structure to improve its solubility and bioavailability. Another area of interest is the investigation of its potential as a combination therapy with other anticancer drugs. Additionally, further studies are needed to elucidate its mechanism of action and to explore its therapeutic potential in other diseases.

Synthesis Methods

The synthesis of {4-[4-(4-Fluoro-phenyl)-thiazol-2-yl]-piperazin-1-yl}-furan-2-yl-methanone involves the reaction of 4-(4-Fluorophenyl)thiazol-2-amine with furan-2-carbaldehyde in the presence of piperazine and acetic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by column chromatography.

Scientific Research Applications

{4-[4-(4-Fluoro-phenyl)-thiazol-2-yl]-piperazin-1-yl}-furan-2-yl-methanone has been studied extensively for its potential therapeutic applications. It has been found to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to possess potent antifungal and antibacterial properties.